Cas no 1421252-89-2 (2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1421252-89-2
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD18712537
• CID: 2133926
• PubChem ID: 68887215
• Update Time: 2025-06-09

2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Pyridine
• ZB0462
• AK316378
• 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD18712537
• Inchi： 1S/C13H20BNO2/c1-9-7-8-15-10(2)11(9)14-16-12(3,4)13(5,6)17-14/h7-8H,1-6H3
• InChI Key： IJYILPGEZFUJON-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=NC=CC=2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: A Versatile Compound in Modern Pharmaceutical Research

2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1421252-89-2) is a unique and highly versatile compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, often referred to as a boronic ester pyridine, combines the structural features of a pyridine ring with a boronic ester moiety, making it an attractive candidate for various applications in medicinal chemistry and drug discovery.

The chemical structure of 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is characterized by its pyridine ring substituted with two methyl groups at the 2 and 4 positions and a tetramethyl-1,3,2-dioxaborolane moiety at the 3 position. This unique arrangement provides the compound with several key properties that are highly valuable in pharmaceutical research. The boronic ester functionality is particularly noteworthy due to its ability to undergo various chemical transformations, such as Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, the use of boronic esters in drug discovery has been extensively explored due to their potential to improve the pharmacological properties of lead compounds. For instance, the introduction of a boronic ester group can enhance the solubility and metabolic stability of a molecule, thereby improving its bioavailability and therapeutic efficacy. 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine serves as an excellent example of this concept, as it has been utilized in the development of novel drugs targeting various diseases.

One of the most promising applications of 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is in the field of cancer research. Studies have shown that this compound can be effectively used as a building block for the synthesis of targeted therapies that selectively inhibit cancer cell growth. For example, researchers have utilized this compound to develop small molecules that target specific enzymes involved in cancer progression, such as kinases and proteases. These molecules have demonstrated significant antitumor activity in preclinical studies and are currently being evaluated in clinical trials.

Beyond cancer research, 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also shown promise in other therapeutic areas. In neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has been used to synthesize molecules that modulate key signaling pathways involved in neuronal survival and function. These molecules have exhibited neuroprotective effects in animal models and are being further investigated for their potential therapeutic applications.

The versatility of 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine extends beyond its use as a building block for drug discovery. It has also been employed in the development of diagnostic tools and imaging agents. For instance, researchers have utilized this compound to create fluorescent probes that can be used to visualize specific cellular processes or disease markers. These probes have shown high sensitivity and selectivity in detecting target molecules and are being explored for use in both research and clinical settings.

In addition to its pharmaceutical applications, 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has also found utility in materials science. The unique electronic properties of this compound make it suitable for use in the synthesis of functional materials such as polymers and nanoparticles. These materials have potential applications in areas such as electronics, energy storage, and environmental remediation.

The synthesis of 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is well-established and can be achieved through several synthetic routes. One common method involves the reaction of 3-bromopyridine with tetramethyldioxaborolane followed by subsequent functionalization steps to introduce the methyl groups at the desired positions. This synthetic approach provides high yields and purity levels, making it suitable for large-scale production.

In conclusion, 2,4-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1421252-89-2) is a highly versatile compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure and functional properties make it an attractive candidate for the synthesis of novel drugs targeting various diseases. Ongoing research continues to uncover new potential uses for this compound across multiple fields, further highlighting its importance in modern scientific endeavors.